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Compound of Interest

Compound Name: Androstatrione

Cat. No.: B15544117

This document provides crucial safety, handling, and disposal information for Androstatrione,
also known as 4-Androstene-3,17-dione. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices. Androstatrione is a

physiologically active substance that requires careful handling due to its potential health
hazards.

Key Hazards: Androstatrione is harmful if swallowed, suspected of causing cancer, and may
damage fertility or the unborn child. It may also cause harm to breast-fed children. Therefore,
strict adherence to the following safety protocols is imperative.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table
summarizes the recommended PPE for various laboratory activities involving Androstatrione.
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Activity

Required PPE

Additional
Recommendations

Handling Solid Compound
(e.g., weighing, preparing

solutions)

* Chemical-resistant gloves
(e.g., disposable nitrile) «
Safety glasses with side
shields or chemical splash

goggles ¢ Laboratory coat

» Work should be conducted in
a certified chemical fume hood
or a ventilated balance
enclosure to minimize
inhalation. « Consider double-

gloving for added protection.

Working with Solutions

¢ Chemical-resistant gloves
(e.g., disposable nitrile) «
Safety glasses with side
shields or chemical splash

goggles ¢ Laboratory coat

« Ensure adequate ventilation.

Cleaning Spills

« Chemical-resistant gloves,
gown, and safety goggles ¢
Respiratory protection may be
required for large spills or if

dust is generated.

« Follow the specific spill
cleanup protocol outlined

below.

Always inspect gloves for tears or holes before use and wash hands thoroughly after handling

the compound.[1] Remove all PPE before leaving the laboratory area.

Quantitative Data Summary

The following table provides a summary of available quantitative data for Androstatrione.
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Parameter Value Source
Molecular Weight 286.4 g/mol PubChem
Acute Toxicity Estimate (ATE),
500 mg/kg Carl ROTH SDS
Oral
Partition Coefficient (log Pow) 2.7 (at 25°C, pH 7) Sigma-Aldrich SDS

Repeated Dose Toxicity (Rat, No Observed Adverse Effect

Sigma-Aldrich SDS
Oral, 14 Weeks) Level (NOAEL): 5 mg/kg

Occupational Exposure Limits

Not established Sigma-Aldrich SDS
(OEL)

Operational and Disposal Plans

Engineering Controls:

o Ventilation: All work involving the solid form of Androstatrione or concentrated solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

o Eye Wash and Safety Shower: An accessible and operational eye wash station and safety
shower must be available in the laboratory.[1]

Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Cover work
surfaces with absorbent, disposable bench paper.

» Weighing: If possible, weigh the solid compound in a ventilated balance enclosure.
e Solubilization: Add solvent to the solid compound slowly and carefully to avoid splashing.

o General Precautions: Avoid all personal contact, including inhalation. Do not eat, drink, or
smoke when using this product. Wash skin thoroughly after handling.

Spill Management:
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o Small Spills: For a small spill of a solution, absorb the liquid with an inert material (e.g.,
vermiculite, sand, or earth) and place it in a sealed container for disposal. For solid spills,
carefully sweep up the material, avoiding dust generation, and place it in a sealed container
for disposal.

o Large Spills: For a larger spill, evacuate the area and follow your institution's emergency
procedures.

Disposal Plan:

e Solid Waste: Contaminated consumables such as gloves, bench paper, and pipette tips
should be collected in a designated, sealed hazardous waste container.

» Liquid Waste: Unused solutions containing Androstatrione should be collected in a clearly
labeled, sealed hazardous waste container. Do not pour this waste down the drain.

» Final Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety office, following all local, state, and federal regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Androstatrione in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(4-Androstene-3,17-dione)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544117#personal-protective-equipment-for-
handling-androstatrione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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